![molecular formula C19H17Cl2N3OS B4065873 6-(2,3-dichlorophenyl)-2-mercapto-4-methyl-N-(4-methylphenyl)-1,6-dihydro-5-pyrimidinecarboxamide](/img/structure/B4065873.png)
6-(2,3-dichlorophenyl)-2-mercapto-4-methyl-N-(4-methylphenyl)-1,6-dihydro-5-pyrimidinecarboxamide
Overview
Description
6-(2,3-dichlorophenyl)-2-mercapto-4-methyl-N-(4-methylphenyl)-1,6-dihydro-5-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C19H17Cl2N3OS and its molecular weight is 406.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 405.0469387 g/mol and the complexity rating of the compound is 589. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Enzyme Inhibition Studies
Research has explored the binding of pyrimidine derivatives, including compounds similar to the specified chemical, to dihydrofolic reductase. These studies are crucial for designing active-site-directed irreversible inhibitors, particularly in the context of enzyme inhibition (Baker, Lourens, & Jordaan, 1967).
Antimicrobial Activity
Several studies have synthesized and evaluated the antimicrobial activities of new pyrimidines and condensed pyrimidines, including compounds structurally related to the specified chemical. These studies are significant for developing new antimicrobial agents (Abdelghani, Said, Assy, & Hamid, 2017).
Corrosion Inhibition
Pyrimidine derivatives have been studied for their effectiveness as corrosion inhibitors. Research involving compounds like the specified chemical has shown high inhibition efficiency in preventing iron corrosion in hydrochloric acid environments (Abdelazim, Khaled, & Abdelshafy, 2021).
Synthesis and Characterization of Polyamides and Polyimides
Research has been conducted on the synthesis of novel pyrimidine derivatives and their incorporation into rigid-rod polyamides and polyimides. These studies are important for understanding the properties and applications of these materials in various industries (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).
Potential Biological Agents
Studies have synthesized and evaluated the biological activities of new pyrimidine derivatives. The focus is on developing potential therapeutic agents with antimicrobial or other biological properties (Akbari, Kachhadia, Tala, Bapodra, Dhaduk, Joshi, Mehta, & Pathak, 2008).
Properties
IUPAC Name |
4-(2,3-dichlorophenyl)-6-methyl-N-(4-methylphenyl)-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl2N3OS/c1-10-6-8-12(9-7-10)23-18(25)15-11(2)22-19(26)24-17(15)13-4-3-5-14(20)16(13)21/h3-9,17H,1-2H3,(H,23,25)(H2,22,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSVIDPKPWIMCQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C2=C(NC(=S)NC2C3=C(C(=CC=C3)Cl)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl2N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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